Cas no 537-30-4 (CONVOLVINE)

• Product Name: CONVOLVINE
• CAS No: 537-30-4
• Molecular Formula: C₁₆H₂₁NO₄
• Molecular Weight: 291.34224
• CID: 882162
• PubChem ID: 279064

CONVOLVINE Properties

Names and Identifiers

• CONVOLVINE
• Veratric acid, 3.α.-nortropanyl ester
• benzoic acid, 3,4-dimethoxy-, 8-azabicyclo[3.2.1]oct-3-yl ester
• Benzoic acid, 3,4-dimethoxy-, 8-azabicyclo[3.2.1]oct-3-yl ester, endo-
• DTXSID30968462
• Q27106224
• SR-01000530605
• AKOS005224297
• 8-azabicyclo[3.2.1]octan-3-yl 3,4-dimethoxybenzoate
• Veratric acid, 3.alpha.-nortropanyl ester
• NSC-129222
• 537-30-4
• ChemDiv2_002222
• Convolvin
• 1ST169573
• CHEBI:3870
• Oprea1_486207
• 8-Azabicyclo[3.2.1]oct-3-yl 3,4-dimethoxybenzoate
• HMS1375E22
• FT-0724889
• Benzoic acid,4-dimethoxy-, 8-azabicyclo[3.2.1]oct-3-yl ester, endo-
• 8-Azabicyclo[3.2.1]oct-3-yl 3,4-dimethoxybenzoate #
• ST023278
• NS00094392
• SR-01000530605-1
• HDLNHIIKSUHARQ-UHFFFAOYSA-N
• NSC129222
• Veratroylnortropine
• FS-6676
• Norconvolamine
• O-Methyl N-demethylphyllalbine
• N-Demethylconvolamine

• InChIKey： HDLNHIIKSUHARQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H21NO4/c1-19-14-6-3-10(7-15(14)20-2)16(18)21-13-8-11-4-5-12(9-13)17-11/h3,6-7,11-13,17H,4-5,8-9H2,1-2H3
• SMILES： COC1=C(C=C(C=C1)C(=O)OC2CC3CCC(C2)N3)OC

Computed Properties

• Exact Mass: 291.14713
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 291.147
• Heavy Atom Count: 21
• Complexity: 363
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 56.8A^2

Experimental Properties

• LogP: 2.47240
• PSA: 56.79
• Refractive Index: 1.56
• Boiling Point: 423.8°C at 760 mmHg
• Flash Point: 210.1°C
• Color/Form: Oil
• Density: 1.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives